3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine

• CAS RN: 131933-67-0
• Molecular Formula: C33H58N6NaO9P
• Molecular Weight: 736.8 g/mol
• IUPAC Name: sodium;[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [2-ethoxy-3-(octadecanoylamino)propyl] phosphate
• InChI: InChI=1S/C33H59N6O9P.Na/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(40)35-22-27(45-5-2)24-46-49(43,44)47-25-29-28(37-38-34)21-31(48-29)39-23-26(3)32(41)36-33(39)42;/h23,27-29,31H,4-22,24-25H2,1-3H3,(H,35,40)(H,43,44)(H,36,41,42);/q;+1/p-1/t27?,28-,29+,31+;/m0./s1
• InChI Key: BAPXDLATVJKKRD-ZIYRSEDISA-M
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OC[C@@H]1[C@H](C[C@@H](O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+]
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+]
• synonyms: 1-octadecanamido-2-(ethoxypropyl)-rac-3-phospho-3'-azido-3'-deoxythymidine; 3'-azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine; 3-ADPEPT; CP 92; CP-92

Description

3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine, also known as AZT, is a nucleoside analogue that has been extensively studied for its antiviral properties. AZT was first developed as a potential treatment for cancer, but it was later discovered to be effective against the human immunodeficiency virus (HIV).

Mechanism of Action

3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine is a nucleoside analogue that is incorporated into the viral DNA during replication. Once incorporated, it acts as a chain terminator, preventing further replication of the virus. 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine also inhibits the reverse transcriptase enzyme, which further reduces the ability of the virus to replicate.
Biochemical and Physiological Effects:
3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine has been shown to have a number of biochemical and physiological effects. It can cause bone marrow suppression, which can lead to anemia and other blood disorders. It can also cause mitochondrial toxicity, which can lead to muscle weakness and other side effects.

Advantages and Limitations for Lab Experiments

3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine has a number of advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, which makes it a useful tool for studying viral replication. However, 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine also has a number of limitations. It can be toxic to cells at high concentrations, which can limit its usefulness in some experiments. Additionally, the development of drug resistance can be a problem in long-term experiments.

Future Directions

There are a number of potential future directions for research on 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine. One area of focus is the development of new nucleoside analogues that are more effective against drug-resistant strains of HIV. Another area of focus is the development of combination therapies that target multiple stages of the viral life cycle. Finally, there is ongoing research into the use of 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine in the treatment of other viral infections, such as hepatitis B and herpes simplex.

Synthesis Methods

3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine can be synthesized using a multi-step process that involves the reaction of thymidine with various reagents. The final step of the synthesis involves the addition of an azide group to the 3'-position of the deoxyribose ring.

Scientific Research Applications

3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine has been extensively studied for its antiviral properties, particularly in the treatment of HIV. It works by inhibiting the reverse transcriptase enzyme, which is essential for the replication of the virus. 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine has also been studied for its potential use in the treatment of other viral infections, such as hepatitis B and herpes simplex.